Cas no 71135-95-0 (methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate)
Methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate is a cyclohexanone derivative featuring a carboxylate ester and two methyl groups at the 2-position. This compound is of interest in synthetic organic chemistry due to its functionalized cyclohexane scaffold, which serves as a versatile intermediate for further modifications. The presence of both ketone and ester moieties allows for selective reactivity, enabling applications in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. Its structural rigidity and defined stereochemistry make it valuable for studying reaction mechanisms or constructing chiral frameworks. The compound is typically handled under standard laboratory conditions, with stability suitable for controlled synthetic processes.
71135-95-0 structure
Product Name:methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate
CAS No:71135-95-0
MF:C10H16O3
MW:184.232243537903
MDL:MFCD09033555
CID:548090
PubChem ID:11745297
Update Time:2025-10-19
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2,2-dimethyl-6-oxo-, methyl ester
- methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate
- methyl 2,2-dimethyl-6-oxocyclohexanecarboxylate
- 2,2-Dimethyl-6-oxo-cyclohexancarbonsaeure-methylester
- 2,2-dimethyl-6-oxo-cyclohexanecarboxylic acid methyl ester
- 5,5-Dimethyl-2-oxo-cyclohexancarbonsaeuremethylester
- AG-G-78427
- AGN-PC-00FAS1
- Methyl 2,2-dimethyl-6-oxo-cyclohexanecarboxylate
- Methyl2,2-dimethylcyclohexan-6-onec
- DTXSID50471660
- AKOS006330197
- SCHEMBL4135825
- LVRRGMFLSBNYAV-UHFFFAOYSA-N
- 71135-95-0
- FT-0729525
- EN300-3095720
- 2,2-DIMETHYL-6-OXOCYCLOHEXANECARBOXYLICACIDMETHYLESTER
- 2,2-DIMETHYL-6-OXOCYCLOHEXANECARBOXYLIC ACID METHYL ESTER
-
- MDL： MFCD09033555
- Inchi： 1S/C10H16O3/c1-10(2)6-4-5-7(11)8(10)9(12)13-3/h8H,4-6H2,1-3H3
- InChI Key： LVRRGMFLSBNYAV-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C)(C)C1C(=O)OC
Computed Properties
- Exact Mass: 184.10998
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3095720-1g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 1g |
$1086.0 | 2023-09-05 | |
| Enamine | EN300-3095720-5g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 5g |
$3147.0 | 2023-09-05 | |
| Enamine | EN300-3095720-10g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 10g |
$4667.0 | 2023-09-05 | |
| Enamine | EN300-3095720-1.0g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 1g |
$1086.0 | 2023-06-06 | |
| Enamine | EN300-3095720-0.05g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 0.05g |
$252.0 | 2023-09-05 | |
| Enamine | EN300-3095720-0.1g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 0.1g |
$376.0 | 2023-09-05 | |
| Enamine | EN300-3095720-0.25g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 0.25g |
$538.0 | 2023-09-05 | |
| Enamine | EN300-3095720-0.5g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 0.5g |
$847.0 | 2023-09-05 | |
| Enamine | EN300-3095720-2.5g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 2.5g |
$2127.0 | 2023-09-05 | |
| Enamine | EN300-3095720-5.0g |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate |
71135-95-0 | 95% | 5g |
$3147.0 | 2023-06-06 |
methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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